Cas no 174702-61-5 (Propanedioic acid, [(2-bromophenyl)methyl]-, dimethyl ester)

Propanedioic acid, [(2-bromophenyl)methyl]-, dimethyl ester structure
174702-61-5 structure
Product Name:Propanedioic acid, [(2-bromophenyl)methyl]-, dimethyl ester
CAS No:174702-61-5
MF:C12H13BrO4
MW:301.133223295212
CID:1360409
PubChem ID:23358293
Update Time:2025-04-20

Propanedioic acid, [(2-bromophenyl)methyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, [(2-bromophenyl)methyl]-, dimethyl ester
    • dimethyl 2-[(2-bromophenyl)methyl]propanedioate
    • Dimethyl [(2-bromophenyl)methyl]propanedioate
    • Dimethyl 2-(2-bromobenzyl)malonate
    • SCHEMBL8846321
    • JQIRJZYPLNFOQU-UHFFFAOYSA-N
    • DTXSID60633338
    • 174702-61-5
    • Inchi: 1S/C12H13BrO4/c1-16-11(14)9(12(15)17-2)7-8-5-3-4-6-10(8)13/h3-6,9H,7H2,1-2H3
    • InChI Key: JQIRJZYPLNFOQU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CC(C(=O)OC)C(=O)OC

Computed Properties

  • Exact Mass: 299.99969
  • Monoisotopic Mass: 299.99972g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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